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molecular formula C10H9NO2S B027205 4,5-Dihydro-2-phenylthiazole-4-carboxylic acid CAS No. 19983-15-4

4,5-Dihydro-2-phenylthiazole-4-carboxylic acid

Cat. No. B027205
CAS RN: 19983-15-4
M. Wt: 207.25 g/mol
InChI Key: HOZQYTNELGLJMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09447049B2

Procedure details

Benzonitrile (40 mmol) was combined with L-cysteine (45 mmol) in 100 mL of 1:1 MeOH/pH 6.4 phosphate buffer solution. The reaction was stirred at 40° C. for 3 days. The precipitate was removed by filtration, and MeOH was removed using rotary evaporation. To the remaining solution was added 1M HCl to adjust to pH=2 under 0° C. The resulting precipitate was filtered to yield a white solid 2-phenyl-4,5-dihydrothiazole-4-carboxylic acid 42a, which was used directly to next step without purification.
Name
Benzonitrile
Quantity
40 mmol
Type
reactant
Reaction Step One
Name
L-cysteine
Quantity
45 mmol
Type
reactant
Reaction Step Two
Name
phosphate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
MeOH
Quantity
100 mL
Type
solvent
Reaction Step Four
Name
2-phenyl-4,5-dihydrothiazole-4-carboxylic acid

Identifiers

REACTION_CXSMILES
[C:1](#[N:8])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.N[C@H:10]([C:13]([OH:15])=[O:14])[CH2:11][SH:12].P([O-])([O-])([O-])=O>CO>[C:2]1([C:1]2[S:12][CH2:11][CH:10]([C:13]([OH:15])=[O:14])[N:8]=2)[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1

Inputs

Step One
Name
Benzonitrile
Quantity
40 mmol
Type
reactant
Smiles
C(C1=CC=CC=C1)#N
Step Two
Name
L-cysteine
Quantity
45 mmol
Type
reactant
Smiles
N[C@@H](CS)C(=O)O
Step Three
Name
phosphate
Quantity
0 (± 1) mol
Type
reactant
Smiles
P(=O)([O-])([O-])[O-]
Step Four
Name
MeOH
Quantity
100 mL
Type
solvent
Smiles
CO

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
40 °C
Stirring
Type
CUSTOM
Details
The reaction was stirred at 40° C. for 3 days
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The precipitate was removed by filtration, and MeOH
CUSTOM
Type
CUSTOM
Details
was removed
CUSTOM
Type
CUSTOM
Details
evaporation
ADDITION
Type
ADDITION
Details
To the remaining solution was added 1M HCl
CUSTOM
Type
CUSTOM
Details
to adjust to pH=2 under 0° C
FILTRATION
Type
FILTRATION
Details
The resulting precipitate was filtered

Outcomes

Product
Details
Reaction Time
 3 d
Name
2-phenyl-4,5-dihydrothiazole-4-carboxylic acid
Type
product
Smiles
C1(=CC=CC=C1)C=1SCC(N1)C(=O)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.